N-(2-bromophenyl)-5-nitro-2,1,3-benzoxadiazol-4-amine

• IUPAC Name: N-(2-bromophenyl)-5-nitro-2,1,3-benzoxadiazol-4-amine
• InChI: InChI=1S/C12H7BrN4O3/c13-7-3-1-2-4-8(7)14-12-10(17(18)19)6-5-9-11(12)16-20-15-9/h1-6,14H
• InChI Key: LEKLAIJANQPVSY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC2=C(C=CC3=NON=C32)[N+](=O)[O-])Br
• Molecular Formula: C12H7BrN4O3
• Molecular Weight: 335.11 g/mol

Description

N-(2-bromophenyl)-5-nitro-2,1,3-benzoxadiazol-4-amine, also known as BODIPY (boron-dipyrromethene) is a fluorescent dye that is widely used in scientific research. BODIPY has gained popularity due to its unique properties, such as high photostability, brightness, and excellent quantum yield. It has a wide range of applications in various fields of research, including bioimaging, diagnostics, and drug discovery.

Scientific Research Applications

Fluorescent Probes and Bioimaging

• N-(2-bromophenyl)-5-nitro-2,1,3-benzoxadiazol-4-amine and its derivatives have been used to design fluorescent probes. For instance, a probe based on the thiolysis of 7-nitro-1,2,3-benzoxadiazole (NBD) amine, which contains 5 (6)-carboxy-rhodamine as the fluorophore, demonstrated significant fluorescence enhancement and was utilized for bioimaging of hydrogen sulfide in living cells (Wang, Lv, & Guo, 2017).

Antibacterial Activity

• Derivatives of 2-amino-1,3,4-oxadiazole, closely related to N-(2-bromophenyl)-5-nitro-2,1,3-benzoxadiazol-4-amine, have shown significant antibacterial activity against Salmonella typhi, suggesting potential applications in antimicrobial research (Salama, 2020).

Analytical Chemistry and Neurotransmitter Analysis

• In analytical chemistry, related compounds like 4-fluoro-7-nitro-2,1,3-benzoxadiazole (NBD-F) have been used as fluorogenic labeling reagents for amino acid neurotransmitters, enhancing the detection and analysis of these neurotransmitters in biological samples (Klinker & Bowser, 2007).

Chemical Synthesis and Drug Discovery

• The compound and its structural analogs have been employed in diverse synthetic pathways for drug discovery. For instance, microwave-assisted synthesis techniques have been utilized to create benzo[d]oxazol-5-yl-1H-benzo[d]imidazole derivatives, indicating potential applications in the development of new pharmacological agents (Chanda, Maiti, Tseng, & Sun, 2012).

Development of Novel Fluorescent Probes

• The development of novel fluorescent probes using derivatives of N-(2-bromophenyl)-5-nitro-2,1,3-benzoxadiazol-4-amine for detecting small organic molecules and explosives, as evidenced by studies on luminescent covalent-organic polymers (COPs), showcases the compound's applicability in sensing technologies (Xiang & Cao, 2012).

Spectroscopic and Crystallographic Analysis

• The compound's derivatives have been the subject of spectroscopic and crystallographic analysis to understand their structural properties, as demonstrated in studies focusing on substituted 1,3,4-oxadiazoles (Aparna et al., 2011).